Cas no 1247839-60-6 (2-[(2-Methylbutyl)amino]cyclohexan-1-ol)

• Product Name: 2-[(2-Methylbutyl)amino]cyclohexan-1-ol
• CAS No: 1247839-60-6
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5231522
• PubChem ID: 62367503
• Update Time: 2026-03-07

2-[(2-Methylbutyl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Methylbutyl)amino]cyclohexan-1-ol
• 2-((2-methylbutyl)amino)cyclohexan-1-ol
• Cyclohexanol, 2-[(2-methylbutyl)amino]-

• Inchi： 1S/C11H23NO/c1-3-9(2)8-12-10-6-4-5-7-11(10)13/h9-13H,3-8H2,1-2H3
• InChI Key： BDGIMXGQVNKTLN-UHFFFAOYSA-N
• SMILES： OC1CCCCC1NCC(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• XLogP3: 2.1
• Topological Polar Surface Area: 32.299

Additional information on 2-[(2-Methylbutyl)amino]cyclohexan-1-ol

Introduction to 2-[(2-Methylbutyl)amino)cyclohexan-1-ol (CAS No: 1247839-60-6)

2-[(2-Methylbutyl)amino)cyclohexan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1247839-60-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This bicyclic amine derivative exhibits a unique structural motif that has garnered attention for its potential biological activity and synthetic utility. The compound features a cyclohexane ring substituted at the 1-position with a hydroxyl group, while the nitrogen atom is linked to a 2-methylbutyl side chain, imparting specific steric and electronic properties that influence its interactions with biological targets.

The structure of 2-[(2-Methylbutyl)amino)cyclohexan-1-ol suggests possible applications in the development of novel therapeutic agents. The presence of both an amine and an alcohol functionality provides multiple points for chemical modification, enabling the synthesis of derivatives with tailored pharmacokinetic and pharmacodynamic profiles. This flexibility has made the compound a valuable scaffold in medicinal chemistry campaigns aimed at identifying compounds with enhanced efficacy and reduced toxicity.

In recent years, there has been growing interest in exploring the biological activity of cyclohexane-based amine derivatives due to their reported interactions with various enzyme systems and receptor targets. Studies have indicated that such compounds may exhibit modulatory effects on neurotransmitter pathways, making them promising candidates for therapeutic intervention in neurological disorders. The amine moiety in particular has been shown to engage with binding pockets of enzymes such as monoamine oxidases (MAOs) and cyclic nucleotide phosphodiesterases (PDEs), which are critical targets in drug development.

Furthermore, the hydroxyl group at the 1-position of the cyclohexane ring introduces polarity and hydrogen bonding capability, which can enhance solubility and binding affinity. This feature is particularly important for oral bioavailability and cellular uptake, two key factors in drug design. The 2-methylbutyl side chain, while contributing to steric bulk, also influences metabolic stability by potentially reducing susceptibility to enzymatic degradation. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-[(2-Methylbutyl)amino)cyclohexan-1-ol for biological activity. Molecular docking simulations have been used to predict interactions with target proteins, providing insights into binding modes and potential pharmacological effects. These computational approaches have accelerated the identification of promising candidates for further experimental validation, reducing the time and cost associated with traditional high-throughput screening methods.

Experimental investigations have also highlighted the synthetic versatility of 2-[(2-Methylbutyl)amino)cyclohexan-1-ol. Researchers have demonstrated its utility as an intermediate in multi-step syntheses targeting complex molecular architectures. For instance, functionalization of both the amine and hydroxyl groups has yielded derivatives with enhanced binding affinity or altered metabolic profiles. Such modifications are crucial for optimizing drug candidates during preclinical development.

The compound's potential relevance extends beyond traditional small-molecule drug applications. Its structural framework has been explored as a component in peptidomimetics, where cyclic scaffolds are designed to mimic peptide bioactivity while offering improved stability and bioavailability. This approach has gained traction in recent years due to the limitations associated with peptide-based therapeutics, such as rapid degradation and poor membrane permeability.

Another emerging area where 2-[(2-Methylbutyl)amino)cyclohexan-1-ol shows promise is in the development of chiral drugs. The cyclohexane ring provides a stereocenter that can be selectively modified to produce enantiomerically pure compounds. Chiral drugs are increasingly preferred in clinical settings due to their improved specificity and reduced side effects. The synthesis of enantiomerically enriched derivatives of this compound could open new avenues for therapeutic intervention.

The role of bioisosterism—the replacement of functional groups or atoms with chemically similar but distinct ones—in drug design cannot be overstated. The structural features of 2-[(2-Methylbutyl)amino)cyclohexan-1-ol make it an attractive candidate for bioisosteric replacements, particularly in modifying lipophilicity or polarizability without significantly altering core pharmacophoric interactions. This strategy has been successfully employed in numerous drug development projects, leading to improved pharmacokinetic profiles.

In conclusion, 2-[(2-Methylbutyl)amino)cyclohexan-1-ol (CAS No: 1247839-60-6) represents a structurally intriguing compound with broad applications in pharmaceutical research and drug discovery. Its unique combination of functional groups—amine, hydroxyl, and alkyl substituents—provides opportunities for diverse chemical modifications and biological exploration. As computational methods continue to refine virtual screening processes, compounds like this one are likely to play an increasingly significant role in identifying next-generation therapeutics targeting complex diseases.